Cas no 1159512-47-6 (Methyl 2-bromo-3-(trifluoromethoxy)benzoate)
Methyl 2-bromo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-3-(trifluoromethoxy)benzoate
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- Inchi: 1S/C9H6BrF3O3/c1-15-8(14)5-3-2-4-6(7(5)10)16-9(11,12)13/h2-4H,1H3
- InChI Key: MSYCBVWTKMSLJH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5
Methyl 2-bromo-3-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009951-250mg |
Methyl 2-bromo-3-(trifluoromethoxy)benzoate |
1159512-47-6 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015009951-500mg |
Methyl 2-bromo-3-(trifluoromethoxy)benzoate |
1159512-47-6 | 97% | 500mg |
$839.45 | 2023-09-04 | |
| Alichem | A015009951-1g |
Methyl 2-bromo-3-(trifluoromethoxy)benzoate |
1159512-47-6 | 97% | 1g |
$1549.60 | 2023-09-04 |
Methyl 2-bromo-3-(trifluoromethoxy)benzoate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Methyl 2-bromo-3-(trifluoromethoxy)benzoate
Comprehensive Overview of Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6)
Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo and trifluoromethoxy substituent, is valued for its unique reactivity and applications in synthetic chemistry. Researchers often search for "synthesis of Methyl 2-bromo-3-(trifluoromethoxy)benzoate" or "CAS 1159512-47-6 applications," highlighting its relevance in modern chemical innovation.
The compound’s molecular structure combines a benzoate core with functional groups that enhance its utility in cross-coupling reactions, a topic frequently explored in "organofluorine chemistry" and "catalysis research." Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their stability and bioactivity. This aligns with trending searches like "fluorinated building blocks in drug discovery" and "trifluoromethoxy derivatives in agrochemicals."
From a synthetic perspective, Methyl 2-bromo-3-(trifluoromethoxy)benzoate serves as a precursor for advanced intermediates. Laboratories often investigate "palladium-catalyzed reactions with bromo-benzoates" or "ester hydrolysis techniques," reflecting its role in optimizing reaction pathways. The compound’s CAS No. 1159512-47-6 is a critical identifier in chemical databases, ensuring accurate sourcing for studies on "structure-activity relationships (SAR)" and "molecular docking."
Environmental and regulatory considerations also drive interest in this compound. Queries such as "green chemistry approaches for halogenated esters" or "sustainable synthesis of trifluoromethoxy compounds" underscore the demand for eco-friendly methodologies. The bromo substituent’s versatility in further functionalization makes it a focal point for "C-H activation strategies" and "late-stage diversification."
In summary, Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6) bridges fundamental research and industrial applications, addressing contemporary challenges in medicinal and material sciences. Its keyword-rich profile—from "organobromine reagents" to "fluorine-containing scaffolds"—positions it as a compound of enduring scientific and commercial significance.
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